Cas no 170918-27-1 (1,2-Benzenediamine, 3-methyl-4-nitro-)

• Product Name: 1,2-Benzenediamine, 3-methyl-4-nitro-
• CAS No: 170918-27-1
• MF: C₇H₉N₃O₂
• MW: 167.165261030197
• MDL: MFCD22628027
• CID: 1353231
• PubChem ID: 15895948
• Update Time: 2025-06-10

1,2-Benzenediamine, 3-methyl-4-nitro- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediamine, 3-methyl-4-nitro-
• diamino-6-nitrotoluene
• 2,3-diamino-6-nitrotoluene
• MFCD22628027
• AKOS027383946
• 3-Methyl-4-nitrobenzene-1,2-diamine
• SCHEMBL588286
• BPFCOFUHPWJOQR-UHFFFAOYSA-N
• 170918-27-1
• AC4697
• SY039092
• 3-Methyl-4-nitro-1,2-benzenediamine

• MDL： MFCD22628027
• Inchi： 1S/C7H9N3O2/c1-4-6(10(11)12)3-2-5(8)7(4)9/h2-3H,8-9H2,1H3
• InChI Key： BPFCOFUHPWJOQR-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=C(C(=C1C)N)N)=O

Computed Properties

• Exact Mass: 167.06957
• Monoisotopic Mass: 167.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 97.9Ų

Experimental Properties

• PSA: 95.18

Additional information on 1,2-Benzenediamine, 3-methyl-4-nitro-

Chemical Profile of 1,2-Benzenediamine, 3-methyl-4-nitro- (CAS No. 170918-27-1)

1,2-Benzenediamine, 3-methyl-4-nitro-, identified by its Chemical Abstracts Service (CAS) number 170918-27-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and material science. This compound, featuring a nitro and amino functional group distribution on a benzene ring with a methyl substituent, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry. Its molecular structure, characterized by a nitro group at the 4-position and two amino groups at the 1 and 2 positions of the benzene ring, along with a methyl group at the 3-position, contributes to its reactivity and potential applications in various chemical transformations.

The synthesis of 1,2-benzenediamine, 3-methyl-4-nitro- involves carefully controlled reactions to ensure high yield and purity. The presence of both nitro and amino groups allows for diverse functionalization pathways, making it a versatile building block for more complex molecules. In pharmaceutical research, such compounds are often explored for their potential as precursors to active pharmaceutical ingredients (APIs). The nitro group can be reduced to an amine, enabling further derivatization, while the amino groups can participate in condensation reactions to form heterocyclic structures.

Recent advancements in catalytic methods have improved the efficiency of synthesizing 1,2-benzenediamine, 3-methyl-4-nitro-, enabling researchers to access this compound with greater ease. For instance, transition metal-catalyzed cross-coupling reactions have been employed to introduce additional functional groups or to construct more intricate molecular frameworks. These developments have not only streamlined the synthesis but also opened new avenues for exploring its applications in drug discovery and material science.

In the realm of medicinal chemistry, 1,2-benzenediamine, 3-methyl-4-nitro- has been investigated for its potential biological activity. While not yet approved for therapeutic use, preliminary studies suggest that derivatives of this compound may exhibit properties relevant to treating various diseases. The combination of electron-withdrawing nitro and electron-donating amino groups can influence the compound's interaction with biological targets, making it a promising candidate for further investigation. Researchers are particularly interested in its potential as an intermediate in the synthesis of kinase inhibitors or other small-molecule drugs that target specific disease pathways.

The structural features of 1,2-benzenediamine, 3-methyl-4-nitro- also make it interesting from a materials science perspective. Its ability to form coordination complexes with metal ions has been explored for applications in catalysis and sensing technologies. The nitro group can act as a ligand for transition metals, facilitating catalytic reactions such as hydrogenation or oxidation. Additionally, the presence of multiple aromatic rings enhances its solubility in organic solvents, making it suitable for use in polymer chemistry and coatings.

One notable application of 1,2-benzenediamine, 3-methyl-4-nitro- is in the development of advanced materials with tailored electronic properties. By incorporating this compound into conductive polymers or organic semiconductors, researchers aim to create materials with improved performance characteristics. The nitro group's ability to modulate electron density makes it particularly useful in designing materials that exhibit specific optoelectronic behaviors. Such materials are crucial for applications in organic light-emitting diodes (OLEDs), solar cells, and flexible electronics.

The safety profile of 1,2-benzenediamine, 3-methyl-4-nitro- is another critical consideration in its handling and application. While it is not classified as a hazardous substance under standard regulatory guidelines, appropriate precautions must be taken during synthesis and handling to minimize exposure risks. Personal protective equipment (PPE), such as gloves and lab coats, should be worn when working with this compound to prevent skin contact or inhalation of dust particles. Proper ventilation and storage conditions are also essential to ensure stability and prevent degradation.

In conclusion,1 ,2-Benzenediamine ,3 -methyl -4 -nitro - (CAS No .170918 -27 -1) is a multifaceted compound with significant potential in pharmaceuticals ,materials science ,and catalysis .Its unique structural features enable diverse chemical transformations ,making it a valuable intermediate for synthesizing complex molecules .Ongoing research continues to uncover new applications for this compound ,underscoring its importance in modern chemistry .As synthetic methodologies evolve ,the accessibility and utility of 1 ,2-Benzenediamine ,3 -methyl -4 -nitro - are expected to expand further ,driving innovation across multiple scientific disciplines .